Cas no 2580218-15-9 (2-4-({(benzyloxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid)
2-4-({(benzyloxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2580218-15-9
- 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-2-hydroxyphenyl]acetic acid
- EN300-27726644
- 2-4-({(benzyloxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid
-
- Inchi: 1S/C17H17NO5/c19-15-8-13(6-7-14(15)9-16(20)21)10-18-17(22)23-11-12-4-2-1-3-5-12/h1-8,19H,9-11H2,(H,18,22)(H,20,21)
- InChI Key: BSGKNAJVCBIICK-UHFFFAOYSA-N
- SMILES: O(C(NCC1C=CC(CC(=O)O)=C(C=1)O)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 315.11067264g/mol
- Monoisotopic Mass: 315.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 95.9Ų
2-4-({(benzyloxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27726644-0.05g |
2-[4-({[(benzyloxy)carbonyl]amino}methyl)-2-hydroxyphenyl]acetic acid |
2580218-15-9 | 95.0% | 0.05g |
$2454.0 | 2025-03-19 | |
| Enamine | EN300-27726644-0.1g |
2-[4-({[(benzyloxy)carbonyl]amino}methyl)-2-hydroxyphenyl]acetic acid |
2580218-15-9 | 95.0% | 0.1g |
$2571.0 | 2025-03-19 | |
| Enamine | EN300-27726644-0.25g |
2-[4-({[(benzyloxy)carbonyl]amino}methyl)-2-hydroxyphenyl]acetic acid |
2580218-15-9 | 95.0% | 0.25g |
$2687.0 | 2025-03-19 | |
| Enamine | EN300-27726644-0.5g |
2-[4-({[(benzyloxy)carbonyl]amino}methyl)-2-hydroxyphenyl]acetic acid |
2580218-15-9 | 95.0% | 0.5g |
$2804.0 | 2025-03-19 | |
| Enamine | EN300-27726644-1.0g |
2-[4-({[(benzyloxy)carbonyl]amino}methyl)-2-hydroxyphenyl]acetic acid |
2580218-15-9 | 95.0% | 1.0g |
$2921.0 | 2025-03-19 | |
| Enamine | EN300-27726644-2.5g |
2-[4-({[(benzyloxy)carbonyl]amino}methyl)-2-hydroxyphenyl]acetic acid |
2580218-15-9 | 95.0% | 2.5g |
$5724.0 | 2025-03-19 | |
| Enamine | EN300-27726644-5.0g |
2-[4-({[(benzyloxy)carbonyl]amino}methyl)-2-hydroxyphenyl]acetic acid |
2580218-15-9 | 95.0% | 5.0g |
$8470.0 | 2025-03-19 | |
| Enamine | EN300-27726644-10.0g |
2-[4-({[(benzyloxy)carbonyl]amino}methyl)-2-hydroxyphenyl]acetic acid |
2580218-15-9 | 95.0% | 10.0g |
$12560.0 | 2025-03-19 | |
| Enamine | EN300-27726644-1g |
2-[4-({[(benzyloxy)carbonyl]amino}methyl)-2-hydroxyphenyl]acetic acid |
2580218-15-9 | 1g |
$2921.0 | 2023-09-10 | ||
| Enamine | EN300-27726644-5g |
2-[4-({[(benzyloxy)carbonyl]amino}methyl)-2-hydroxyphenyl]acetic acid |
2580218-15-9 | 5g |
$8470.0 | 2023-09-10 |
2-4-({(benzyloxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-4-({(benzyloxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid
Compound CAS No. 2580218-15-9: 2-4-({(Benzyloxy)Carbonylamino}Methyl)-2-Hydroxyphenylacetic Acid
The compound with CAS number 2580218-15-9, known as 2-4-({(benzyloxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.
At its core, the molecule features a phenyl ring substituted with hydroxyl and amino groups, along with a benzyloxy carbonyl moiety. The presence of these functional groups contributes to its versatile reactivity and bioavailability. Recent studies have highlighted its role as a potential precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.
One of the most notable aspects of this compound is its ability to undergo various chemical transformations, enabling the creation of derivatives with enhanced pharmacological properties. For instance, researchers have explored its application in the synthesis of peptide analogs, where the benzyloxy carbonyl group serves as a protective unit during peptide bond formation. This has opened new avenues for drug design and optimization.
Moreover, the compound's hydroxyl group plays a critical role in its interaction with biological systems. Studies have shown that this group can participate in hydrogen bonding, which is essential for stabilizing molecular interactions within cellular environments. This property has been leveraged in the development of compounds targeting specific enzymes and receptors, paving the way for innovative treatments in areas such as oncology and neurodegenerative diseases.
Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. Scientists have developed efficient routes for its synthesis, incorporating principles of green chemistry to minimize environmental impact. These methods often involve catalytic processes and recyclable reagents, ensuring sustainability while maintaining high yields.
In terms of biological activity, this compound has demonstrated potent inhibitory effects against various enzymes, including proteases and kinases. Such findings underscore its potential as a lead compound in drug discovery programs aimed at combating diseases characterized by excessive enzymatic activity. Preclinical studies have also revealed its ability to modulate cellular signaling pathways, further highlighting its therapeutic potential.
Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to improve its bioavailability and reduce toxicity. Researchers are exploring strategies such as prodrug design and nanoparticle encapsulation to enhance its delivery to target sites within the body.
In conclusion, CAS No. 2580218-15-9 represents a promising molecule with diverse applications in the pharmaceutical industry. Its unique structure, coupled with advanced synthetic techniques and emerging biological insights, positions it as a key player in future drug development efforts.
2580218-15-9 (2-4-({(benzyloxy)carbonylamino}methyl)-2-hydroxyphenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)